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Introduction
Xanthoangelol is a prenylated chalcone, a class of natural compounds known for their diverse

biological activities.[1][2] Isolated primarily from the plant Angelica keiskei, also known as

Ashitaba, Xanthoangelol has garnered significant interest in the scientific community for its

potential therapeutic applications.[1][2] This technical guide provides a comprehensive

overview of the current scientific understanding of Xanthoangelol, focusing on its chemical

characteristics, significant biological effects, and the molecular pathways it modulates. While a

definitive crystal structure analysis is not publicly available, this document synthesizes the

existing data to support further research and development.

Chemical Properties
Xanthoangelol is characterized by a chalcone backbone substituted with a geranyl group. This

structural feature contributes to its lipophilicity and interaction with various biological targets.[2]

Its chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C25H28O4 [3]

Molecular Weight 392.5 g/mol [3]

IUPAC Name

(E)-1-[3-[(2E)-3,7-

dimethylocta-2,6-dienyl]-2,4-

dihydroxyphenyl]-3-(4-

hydroxyphenyl)prop-2-en-1-

one

[3]

CAS Number 62949-76-2 [1][3]

Appearance Yellow crystals [4]

Melting Point 114-114.4 °C [4]

Biological Activities and Therapeutic Potential
Xanthoangelol exhibits a broad spectrum of pharmacological activities, making it a promising

candidate for drug development in various therapeutic areas. The table below summarizes its

key biological effects and the corresponding IC50 values where available.
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Biological Activity Description IC50 Values References

Anti-inflammatory

Suppresses obesity-

induced inflammatory

responses and inhibits

proinflammatory

factors like NO, TNF-

α, and MCP-1.[5]

- [5]

Neuroprotection

Acts as a nonselective

monoamine oxidase

(MAO) inhibitor (MAO-

A and MAO-B) and a

potent dopamine β-

hydroxylase (DBH)

inhibitor.

MAO-A: 43.4 μM,

MAO-B: 43.9 μM,

DBH: 0.52 μM

[1][6]

Anticancer

Induces apoptosis in

neuroblastoma and

leukemia cells through

the activation of

caspase-3.[5][7]

- [5][7]

Antidiabetic

Inhibits α-glucosidase

and dipeptidyl

peptidase-IV (DPP-

IV), suggesting a role

in managing

postprandial

hyperglycemia.[4]

α-glucosidase: 14.45

μM, DPP-IV: 10.49 μM

Cardioprotective

Protects against

oxidized low-density

lipoprotein (Ox-LDL)-

induced endothelial

cell injury.[8]

- [8]

Antibacterial Shows activity against

Gram-positive

- [2]
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bacteria by disrupting

the cell membrane.[2]

Signaling Pathway Analysis
Xanthoangelol exerts its biological effects by modulating several key signaling pathways. The

following diagrams illustrate the known molecular interactions of Xanthoangelol.
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Xanthoangelol D inhibits NF-κB signaling pathway.
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Xanthoangelol activates the Nrf2/ARE signaling pathway.[8]
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Xanthoangelol induces apoptosis via caspase-3 activation.[7]
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Xanthoangelol promotes glucose uptake via the LKB1/AMPK pathway.

Experimental Methodologies
The characterization and evaluation of Xanthoangelol's biological activities have been

conducted using a variety of standard and advanced experimental techniques. While detailed,

step-by-step protocols are proprietary to the conducting laboratories, this section outlines the

key methodologies employed in the cited research.

Isolation and Purification
Maceration and Extraction: The dried plant material, typically from Angelica keiskei, is

macerated using a solvent such as ethanol. This is followed by liquid-liquid extraction with

solvents of varying polarities to partition the chemical constituents.
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Column Chromatography: The resulting fractions are subjected to column chromatography,

often using silica gel or RP-18, with a gradient elution system to separate the compounds.[6]

Structural and Purity Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to elucidate

the chemical structure of the isolated Xanthoangelol.[6]

Mass Spectrometry (MS): Techniques such as Electrospray Ionization (ESI-MS) are

employed to determine the molecular weight and confirm the identity of the compound.[4][6]

High-Performance Liquid Chromatography (HPLC): HPLC is utilized to assess the purity of

the isolated Xanthoangelol.[1]

In Vitro Biological Assays
Cell Viability and Cytotoxicity Assays: The effect of Xanthoangelol on cell survival is often

determined using methods like the Trypan Blue exclusion test or CCK-8 assay.[7][8]

Apoptosis Detection: Flow cytometry with Annexin V and propidium iodide (PI) staining is a

common method to quantify early and late apoptosis induced by Xanthoangelol.[7]

Western Blot Analysis: This technique is used to measure the protein levels of key signaling

molecules, such as caspases, Bax, Bcl-2, Nrf2, and NF-κB, to understand the mechanism of

action of Xanthoangelol.[7][8]

Enzyme Inhibition Assays: The inhibitory activity of Xanthoangelol against enzymes like

MAO, DBH, α-glucosidase, and DPP-IV is measured using specific substrates and detecting

the product formation, often spectrophotometrically.[6]

Gene Expression Analysis: Quantitative real-time polymerase chain reaction (qRT-PCR) is

used to determine the mRNA expression levels of target genes, such as those involved in

antioxidant responses (e.g., HO-1, NQO-1).[8]

Antimicrobial Susceptibility Testing: The antibacterial activity is assessed by determining the

minimum inhibitory concentration (MIC) using methods like broth microdilution assays.[2]
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Conclusion
Xanthoangelol is a multifaceted natural compound with significant therapeutic potential across

a range of diseases. Its well-characterized anti-inflammatory, neuroprotective, anticancer, and

antidiabetic properties are attributed to its ability to modulate key signaling pathways, including

NF-κB, Nrf2/ARE, and AMPK. While the absence of a published crystal structure limits a

detailed understanding of its structure-activity relationship at the atomic level, the existing body

of research provides a strong foundation for its further development as a therapeutic agent.

Future studies focusing on its crystallographic analysis would be invaluable for rational drug

design and optimization of its potent biological activities.
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[https://www.benchchem.com/product/b1683599#xanthoangelol-crystal-structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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